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Compound of Interest

Compound Name: Sha-68

Cat. No.: B1662370 Get Quote

Application Notes and Protocols for Sha-68
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of solutions of Sha-68
from its powdered form for use in research and drug development. Sha-68 is a selective

antagonist for the Neuropeptide S receptor (NPSR) and can be utilized in both in vitro and in

vivo experimental settings.[1][2][3][4]

Compound Information and Properties
Sha-68, with the chemical name N-[(4-Fluorophenyl)methyl]tetrahydro-3-oxo-1,1-diphenyl-3H-

oxazolo[3,4-a]pyrazine-7(1H)-carboxamide, is a selective antagonist of the Neuropeptide S

receptor. It has been demonstrated to block NPS-induced Ca2+ mobilization and shows

displaceable binding to the NPSR in the nanomolar range.[1][2][3] The compound has also

been shown to be effective in antagonizing NPS-induced behaviors in animal models following

intraperitoneal administration.[2][3]

Table 1: Physicochemical Properties of Sha-68
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Property Value Reference

Molecular Weight 445.49 g/mol

Formula C₂₆H₂₄FN₃O₃

CAS Number 847553-89-3

Purity ≥98%

Appearance Powder [5]

Storage

Store powder at -20°C for up

to 3 years, or at 4°C for up to 2

years.

[5]

Table 2: Solubility Data for Sha-68

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes Reference

DMSO
100 mM - 224.47

mM

44.55 mg/mL -

100 mg/mL

Ultrasonic

assistance may

be required. Use

newly opened,

non-hygroscopic

DMSO.

[1][5]

Ethanol 100 mM 44.55 mg/mL

Experimental Protocols
Preparation of Stock Solutions for In Vitro Assays
This protocol describes the preparation of a 10 mM stock solution of Sha-68 in DMSO, which is

a common starting concentration for in vitro experiments such as cell-based assays.

Materials:
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Sha-68 powder

Dimethyl sulfoxide (DMSO), anhydrous

Vortex mixer

Sonicator (optional)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Procedure:

Calculate the required mass of Sha-68:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 445.49 g/mol = 4.45 mg

Weighing the Powder:

Carefully weigh out 4.45 mg of Sha-68 powder and place it into a sterile microcentrifuge

tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Sha-68 powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the powder does not fully dissolve, sonicate the solution for 5-10 minutes.[1][5]

Storage of Stock Solution:

Once fully dissolved, aliquot the 10 mM stock solution into smaller volumes to avoid

repeated freeze-thaw cycles.
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Store the aliquots at -20°C for up to 1 year or at -80°C for up to 2 years.[5]

Note on Dilutions: For cell-based assays, the DMSO stock solution should be diluted into an

appropriate assay buffer. The final concentration of DMSO in the assay should be kept low

(typically <1% v/v) to avoid solvent-induced cellular toxicity.[2]

Preparation of Solutions for In Vivo Studies
This protocol outlines the preparation of a Sha-68 solution for intraperitoneal (i.p.) injection in

mice, based on published studies.[2][3]

Materials:

Sha-68 powder

Cremophor EL

Phosphate-buffered saline (PBS), pH 7.4

Sterile conical tubes

Vortex mixer

Procedure:

Vehicle Preparation:

Prepare a 10% Cremophor EL solution in PBS. For example, to make 10 mL of the

vehicle, add 1 mL of Cremophor EL to 9 mL of PBS.

Vortex the solution until the Cremophor EL is fully dispersed.

Calculating the Required Amount of Sha-68:

Determine the desired final concentration of Sha-68. A previously used dose is 50 mg/kg.

[2][3]

For a 25g mouse, a 50 mg/kg dose would require 1.25 mg of Sha-68.
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Assuming an injection volume of 100 µL, the concentration of the dosing solution would be

12.5 mg/mL.

Dissolving Sha-68:

Weigh the required amount of Sha-68 and place it in a sterile conical tube.

Add the 10% Cremophor EL in PBS vehicle to the powder.

Vortex the mixture vigorously until the Sha-68 is completely dissolved. The solution may

require gentle warming or sonication to fully dissolve.

Administration:

The prepared solution should be administered via intraperitoneal injection.[2][3] For a 50

mg/kg dose, a volume of 100 µL is typically used for mice.[2]

Visualizations
Experimental Workflow: Solution Preparation

In Vitro Stock Solution (10 mM in DMSO) In Vivo Dosing Solution (e.g., 50 mg/kg)

1. Weigh 4.45 mg
 of Sha-68 Powder

2. Add 1 mL of
 Anhydrous DMSO

3. Vortex and/or Sonicate
 to Dissolve

4. Aliquot and Store
 at -20°C or -80°C

1. Prepare Vehicle:
10% Cremophor EL in PBS

3. Add Vehicle to Powder

2. Weigh Required
 Mass of Sha-68

4. Vortex to Dissolve

5. Administer via
 i.p. Injection
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Click to download full resolution via product page

Caption: Workflow for preparing Sha-68 solutions for in vitro and in vivo use.

Signaling Pathway: Sha-68 Antagonism of NPSR
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Caption: Sha-68 acts as an antagonist at the NPSR, blocking NPS-mediated signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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